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The combination of ONC201 and Paxalisib is a promising strategy to overcome treatment resistance in

Diffuse Intrinsic Pontine Glioma (DIPG). The mechanism involves a sequential disruption of cancer cell

metabolism, where Paxalisib blocks a key adaptive survival pathway activated by ONC201 [1].

The table below summarizes the core targets and effects of each drug:

Primary Molecular

Drug Mechanism of Action in DIPG Key Outcome
Targets

ONC201 Mitochondrial Potent ClpP agonist that drives  Disrupts mitochondrial energy
protease ClpP; proteolysis of electron homeostasis, depletes ATP, and
Dopamine receptor transport chain (ETC) and induces integrated stress
D2 (DRD?2) [1] tricarboxylic acid (TCA) cycle response and apoptosis [1].

proteins [1].
Paxalisib PI3Ka, PI3K[, PI3Kd, Brain-penetrant inhibitor of the  Suppresses metabolic

PI3Ky, and mTOR [2]

[3]

PI3K/Akt signaling pathway [1]
[2].

adaptation and counteracts
resistance to ONC201; inhibits
tumor cell proliferation and
survival [1].

This therapeutic strategy is the basis for the ongoing phase II clinical trial NCT05009992 [1] [4].
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Experimental Protocols for Key Assays

Here are detailed methodologies for critical experiments cited in the literature, which you can adapt in your

own research.

Measuring Metabolic Adaptation & Drug Sensitivity (Resazurin
Proliferation Assay)

This protocol is used to determine the sensitivity of DIPG cells to ONC201 and the effect of Paxalisib on

metabolic adaptation [1].

e Cell Culture: Use patient-derived DIPG neurosphere cultures. Maintain cells in their recommended
conditions. For hypoxic conditions, grow cells in 5% Oz for at least one week prior to assay
commencement [1].

¢ Cell Seeding: Seed cells in 96-well plates at a density of 2.5 x 104 cells/well. Incubate overnight at
37°C [1].

e Drug Treatment: Treat cells with a 1:2 serial dilution of ONC201, typically starting from 150
pmoliL. Include Paxalisib in combination arms to test for synergistic effects. A typical treatment
duration is 96 hours [1].

¢ Viability Measurement: After the incubation period, add resazurin reagent. Read the fluorescence
using a plate reader at an excitation of 544 nm and emission of 590 nm [1].

o Data Analysis: Graph fluorescence values compared to the untreated control. Calculate ICso values
and assess whether the combination with Paxalisib shifts the dose-response curve.

Assessing Apoptosis (Annexin-V FITC Assay)

This flow cytometry-based assay quantifies ONC201-induced apoptosis and how Paxalisib enhances cell
death [1].

¢ Cell Seeding and Treatment: Seed DIPG cells at a density of 5 x 104 cells per well in a 96-well
plate. Treat with ONC201, Paxalisib, or the combination for 96 hours [1].
e Staining: Follow the manufacturer's instructions for the Annexin-V FITC apoptosis detection Kit.
Briefly, harvest cells and stain with Annexin-V FITC and propidium iodide (PI) [1].
¢ Flow Cytometry and Analysis: Analyze stained cells using a flow cytometer (e.g., FACS Canto Il).
Use software like FlowJo to process the data and determine the percentages of:
o Early apoptotic cells: Annexin-V positive / Pl negative.
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o Late apoptotic/necrotic cells: Annexin-V positive / Pl positive [1].

Confirming Target Engagement and Signhaling (Western Blotting)

This protocol confirms the on-target effects of both drugs by analyzing protein expression and

phosphorylation [1].

¢ Protein Extraction: Lyse drug-treated and control DIPG cells using RIPA buffer. Quantify protein
concentration using a standard BCA assay [1].
¢ Gel Electrophoresis and Transfer: Load equal amounts of protein for SDS-PAGE and transfer to a
membrane.
¢ Antibody Probing: Probe membranes with primary antibodies overnight at 4°C. Key targets for
investigation include:
o Phospho-Akt (pAkt): To confirm inhibition of PI3K/Akt signaling by Paxalisib [1] [2].
o Cleaved Caspase-3: To verify induction of apoptosis by ONC201.
o Proteins of the ETCITCA cycle (e.g., those identified in the study): To validate ONC201-
mediated ClpP activation and proteolysis [1].
¢ Detection: Use an HRP-conjugated secondary antibody and detect bands using enhanced
chemiluminescence (ECL). Image and analyze bands using a system like Chemidoc MP with
ImageLab software [1].

Troubleshooting FAQs

¢ Q1: Our DIPG models show variable sensitivity to ONC201 monotherapy. What could be the

reason?

o A: Genomic features significantly influence the response. DIPGs harboring PIK3CA mutations
show increased sensitivity to ONC201, whereas those with TP53 mutations are more
resistant [1]. It is critical to perform genomic profiling (e.g., whole-exome or targeted
sequencing) on your models to stratify them and interpret drug response data accurately.

¢ Q2: We are not observing a strong synergistic effect between ONC201 and Paxalisib. What

should we check?

o A: First, verify that Paxalisib is effectively inhibiting its target. Run a Western blot to confirm a
strong reduction in pAkt (Ser473) levels in your treated samples compared to controls [1] [2].
Second, consider the timing of the combination. Since Paxalisib counteracts an adaptive
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resistance mechanism, pre-treating cells with ONC201 for 24-48 hours before adding Paxalisib
might more closely mimic the physiological sequence of stress and adaptation.

¢ Q3: How can we model the tumor microenvironment in our in vitro experiments?

o A: The standard resazurin assay was performed under normoxic conditions. However, to better
mimic the in vivo tumor niche, you can adapt the proliferation and colony formation assays
to low-oxygen conditions (5% O2) as described in the protocols [1]. This can reveal different
aspects of metabolic adaptation.

Signaling Pathway & Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the core mechanism and a key experimental

workflow.

© 2026 Smolecule. All rights reserved. 4/9 Tech Support


https://www.smolecule.com/products/s528760?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10345962/
https://www.smolecule.com/products/s528760?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

ONC201 and Paxalisib Combination Mechanism in DIPG
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Key Experimental Workflow for Combination Testing
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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